Cas no 6694-79-7 (2-Phenoxathiincarboxylic acid)

• Product Name: 2-Phenoxathiincarboxylic acid
• CAS No: 6694-79-7
• MF: C₁₃H₈O₃S
• MW: 244.265822410583
• CID: 395532
• PubChem ID: 820062
• Update Time: 2025-04-19

2-Phenoxathiincarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxathiincarboxylic acid
• phenoxathiine-2-carboxylic acid
• AN-919/40843349
• 6694-79-7
• Oprea1_687312
• DTXSID40356154
• SCHEMBL6840199
• WFQWCLKNTPDVJP-UHFFFAOYSA-N
• 2-carboxy-phenoxathiin
• phenoxathiin-2-carboxylic acid

• Inchi： 1S/C13H8O3S/c14-13(15)8-5-6-10-12(7-8)17-11-4-2-1-3-9(11)16-10/h1-7H,(H,14,15)
• InChI Key： WFQWCLKNTPDVJP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2OC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 244.01944
• Monoisotopic Mass: 244.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53